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Compound of Interest

Compound Name: Formetorex

Cat. No.: B3421634 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Formetorex, a substituted amphetamine. Adherence to these

procedural steps is critical for minimizing exposure risk and ensuring proper disposal.

Essential Safety and Handling Information
Formetorex, also known as N-formylamphetamine, is classified as a hazardous substance.

According to its Globally Harmonized System (GHS) classification, it is fatal if swallowed or

inhaled and may cause drowsiness or dizziness[1]. Therefore, stringent safety measures are

necessary during handling, storage, and disposal.

Engineering Controls: All work with Formetorex should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood or a biological safety cabinet[2][3]. Emergency

exits and a designated risk-elimination area should be established[2].

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the final and critical

barrier to exposure. The following table summarizes the required PPE for various activities

involving Formetorex.
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Activity Required Personal Protective Equipment

Routine Handling

Gloves: Double gloving with chemotherapy-

rated nitrile or neoprene gloves is

recommended. The outer glove should be

changed immediately if contaminated[4]. Gown:

A disposable, lint-free gown resistant to

chemical permeation, with a solid front and knit

cuffs, should be worn[4][5]. Eye/Face

Protection: Tightly fitting safety goggles with

side-shields or a face shield are mandatory[2]

[5]. Respiratory Protection: Generally not

required if handled within a certified chemical

fume hood. If exposure limits are exceeded or

irritation is experienced, a full-face respirator

should be used[2].

Spill Cleanup

Gloves: Double chemotherapy-rated gloves[4].

Gown: An impervious gown[4]. Eye/Face

Protection: Safety goggles and a face shield[4].

Respiratory Protection: An N95 respirator or

higher should be worn, especially for larger

spills or when there is a risk of aerosolization[3]

[4]. Foot Protection: Disposable shoe covers[4].

Waste Disposal

Gloves: Double chemotherapy-rated gloves[4].

Gown: A disposable gown[4]. Eye/Face

Protection: Safety goggles[4].

Step-by-Step Handling and Disposal Protocol
A meticulous, step-by-step approach is crucial for the safe handling of Formetorex, from initial

receipt to final disposal.

1. Preparation Phase:

Receiving: Upon receipt, carefully inspect the container for any signs of damage or leakage.
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Storage: Store the container in a tightly closed, designated, and labeled area that is dry, cool,

and well-ventilated. Store it separately from incompatible materials and foodstuff

containers[2].

Area Preparation: Before handling, prepare the designated work area, such as a chemical

fume hood. Cover the work surface with absorbent, disposable pads.

Donning PPE: Put on the appropriate PPE as detailed in the table above, starting with the

gown, then goggles and/or face shield, and finally, double gloves.

2. Handling Phase:

Weighing: If weighing the solid compound, do so carefully to minimize the creation of dust.

Solubilizing: When preparing solutions, add the solvent to the Formetorex powder slowly to

avoid splashing. Use Luer-lock syringes to prevent accidental needle disconnections.

Transport: When moving the compound within the laboratory, use sealed, secondary

containers that are non-breakable.

3. Post-Handling and Disposal Phase:

Decontamination: After the experiment is complete, thoroughly decontaminate all work

surfaces and equipment.

Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-

contamination. Dispose of the outer gloves first, followed by the gown, and then the inner

gloves.

Waste Disposal: All waste materials, including contaminated PPE, absorbent pads, and

empty containers, should be collected in suitable, closed containers for disposal[2]. The

material can be disposed of by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing[2]. Do not discharge into sewer systems[2]. For small

quantities, mixing the waste with an unappealing substance like cat litter or coffee grounds,

placing it in a sealed plastic bag, and then in the trash may be an option, but always follow

your institution's specific hazardous waste disposal guidelines[6].
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Visualizing the Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

Formetorex.
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Caption: Workflow for Safe Handling and Disposal of Formetorex.
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By adhering to these rigorous safety protocols, researchers can mitigate the risks associated

with handling Formetorex and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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